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Compound of Interest

Compound Name: 2-Methylbenzo[b]thiophene

Cat. No.: B072938

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
currently available for 2-Methylbenzo[b]thiophene (CAS No. 1195-14-8). The information is
compiled from safety data sheets, chemical databases, and relevant toxicological literature to
assist researchers and professionals in handling this compound safely.

Chemical and Physical Properties

2-Methylbenzo[b]thiophene is an aromatic organic compound belonging to the class of 1-
benzothiophenes.[1] It is characterized by a benzene ring fused to a thiophene ring, with a
methyl group at the 2-position.
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Property Value Reference
Molecular Formula CoHsS [2]
Molecular Weight 148.23 g/mol [2]

Colorless to pale yellow clear
Appearance liquid or beige to brownish low [31[4]
melting solid.[3][4]

242.00 to 243.00 °C @ 760.00

Boiling Point [3]
mm Hg (est.)

Melting Point 49.0-55.0°C [5]

Flash Point >109°C/>228.2°F [6]
0.100000 mmHg @ 25.00 °C

Vapor Pressure [3]
(est.)

Water Solubility 52.42 mg/L @ 25 °C (est.) [3]

logP (o/w) 3.710 (est.) [3]

Toxicological Information

The toxicological properties of 2-Methylbenzo[b]thiophene have not been fully investigated.
[6] However, available data from GHS classifications indicate several hazards.

Acute Toxicity

Quantitative data on the acute toxicity of 2-Methylbenzo[b]thiophene, such as LD50 values,
are largely unavailable, with most sources stating "Not determined" or "no data available".[3][4]
However, aggregated GHS information suggests that it is harmful if swallowed.[2]

Irritation and Corrosivity

2-Methylbenzo[b]thiophene is classified as a skin and eye irritant.[2][7] It is also expected to
cause respiratory irritation.[2][7]

Genotoxicity and Carcinogenicity
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There is no specific data available on the genotoxicity or carcinogenicity of 2-
Methylbenzo[b]thiophene.[4][6]

GHS Hazard Classification

Hazard Class Category Hazard Statement Reference

H302: Harmful if

Acute toxicity, Oral 4 [2]
swallowed

Skin H315: Causes skin

o 2 o [21[7]
corrosion/irritation irritation
Serious eye H319: Causes serious

N 2A o [21[7]

damage/eye irritation eye irritation

Specific target organ
toxicity — single H335: May cause

_ : 3 : N [21[7]
exposure; Respiratory respiratory irritation

tract irritation

Handling and Safety Precautions

Given the identified hazards, appropriate safety measures must be implemented when
handling 2-Methylbenzo[b]thiophene.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[6]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

» Respiratory Protection: Use only outdoors or in a well-ventilated area.[7] Avoid breathing
dust/fume/gas/mist/vapors/spray.[7]

Handling and Storage

e Wash face, hands, and any exposed skin thoroughly after handling.[6]
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e Do not eat, drink, or smoke when using this product.[6]
o Store in a well-ventilated place. Keep container tightly closed.[7]

e Store locked up.[7]

First Aid Measures
 |f Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[6]

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off
contaminated clothing and wash it before reuse.[7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical help.[7]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help
if you feel unwell.[7]

Experimental Protocols

Detailed experimental protocols for assessing the toxicity of 2-Methylbenzo[b]thiophene are
not available in the literature. However, standardized OECD guidelines for chemical testing can
be adapted for this purpose.

Acute Oral Toxicity - Fixed Dose Procedure (Adapted
from OECD Guideline 420)

This method is designed to assess the acute oral toxicity and allows for the classification of a
substance.

e Animal Selection: Use healthy, young adult rodents (e.g., rats), typically females, from a
common strain.

e Housing and Feeding: House animals individually with controlled temperature, humidity, and
a 12-hour light/dark cycle. Provide standard laboratory diet and water ad libitum, with a short
fasting period before dosing.
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Dose Preparation: Prepare the test substance in a suitable vehicle (e.g., corn oil). The
concentration should be prepared to deliver the desired dose in a volume that does not
exceed 1 mL/100g body weight for rodents.

Administration: Administer a single dose of 2-Methylbenzo[b]thiophene by gavage using a
stomach tube.

Sighting Study: A sighting study is performed with a single animal to determine the
appropriate starting dose for the main study. Dosing is initiated at a fixed dose level (e.qg.,
300 mg/kg) and adjusted based on the observed toxicity.

Main Study: Dose a group of animals (e.g., 5 females) with the selected starting dose.

Observations: Observe animals for mortality, clinical signs of toxicity (changes in skin, fur,
eyes, and behavior), and body weight changes for at least 14 days.

Pathology: Perform a gross necropsy on all animals at the end of the study.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (Adapted from OECD Guideline 439)

This in vitro test assesses the potential of a chemical to cause skin irritation.

Test System: Utilize a commercially available Reconstructed Human Epidermis (RhE) model.

Test Chemical Preparation: For liquid test substances like 2-Methylbenzo[b]thiophene,
apply directly to the epidermis.

Application: Apply a sufficient amount of the test chemical to cover the epidermis surface of
triplicate tissue replicates.

Exposure and Post-Exposure Incubation: Expose the tissues to the chemical for a defined
period (e.g., 60 minutes) at 37°C. After exposure, rinse the tissues and incubate for a post-
exposure period (e.g., 42 hours).

Viability Assessment: Determine cell viability using the MTT assay. Tissues are incubated
with MTT solution, and the resulting formazan is extracted.
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» Data Analysis: Measure the absorbance of the extracted formazan at 570 nm. Calculate the
percentage of cell viability relative to negative controls. A substance is identified as an irritant
if the mean tissue viability is < 50%.[8]

Visualizations
Proposed Metabolic Pathway of 2-
Methylbenzo[b]thiophene

The metabolism of thiophene-containing compounds is primarily mediated by cytochrome P450
(CYP) enzymes.[9] While specific data for 2-Methylbenzo[b]thiophene is lacking, a probable
metabolic pathway involves the formation of a reactive arene oxide intermediate on the
benzothiophene ring system.[10] This can lead to the formation of dihydrodiols and glutathione
conjugates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Health and Safety Profile of 2-Methylbenzo[b]thiophene:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072938#health-and-safety-information-for-2-
methylbenzo-b-thiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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